Cas no 180072-23-5 (1H-Pyrazole, 1,1'-methylenebis[3-(chloromethyl)-5-methyl-)

• Product Name: 1H-Pyrazole, 1,1'-methylenebis[3-(chloromethyl)-5-methyl-
• CAS No: 180072-23-5
• MF: C₁₁H₁₄Cl₂N₄
• MW: 273.16165971756
• CID: 1371075
• PubChem ID: 71353339
• Update Time: 2025-04-20

1H-Pyrazole, 1,1'-methylenebis[3-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-[[3-(chloromethyl)-5-methylpyrazol-1-yl]methyl]-5-methylpyrazole
• 1,1'-Methylenebis[3-(chloromethyl)-5-methyl-1H-pyrazole]
• 180072-23-5
• DTXSID90778089
• 1H-Pyrazole, 1,1'-methylenebis[3-(chloromethyl)-5-methyl-

• Inchi： 1S/C11H14Cl2N4/c1-8-3-10(5-12)14-16(8)7-17-9(2)4-11(6-13)15-17/h3-4H,5-7H2,1-2H3
• InChI Key： MXNRGOWGENHAPF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)N(CN2C(C)=CC(CCl)=N2)N=1

Computed Properties

• Exact Mass: 272.05982
• Monoisotopic Mass: 272.0595519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.64